Cas no 96431-52-6 (N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride)

• Product Name: N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride
• CAS No: 96431-52-6
• MF: C₁₃H₁₇Cl₂N₃O
• MW: 302.199580907822
• CID: 1986516
• PubChem ID: 57087
• Update Time: 2025-04-21

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride
• [3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl-diethylazanium,chloride
• 1,2,4-OXADIAZOLE, 3-(p-CHLOROPHENYL)-5-((DIETHYLAMINO)METHYL)-, HYDROCHLORIDE
• 3-(p-Chlorophenyl)-5-((diethylamino)methyl)-1,2,4-oxadiazole hydrochloride
• 96431-52-6
• AF 511

• Inchi： 1S/C13H16ClN3O.ClH/c1-3-17(4-2)9-12-15-13(16-18-12)10-5-7-11(14)8-6-10;/h5-8H,3-4,9H2,1-2H3;1H
• InChI Key： CNXKMRUOOJXNHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C[NH+](CC)CC)=N1.[Cl-]

Computed Properties

• Exact Mass: 301.074868
• Monoisotopic Mass: 301.074868
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Boiling Point: 368.6°Cat760mmHg
• Flash Point: 176.7°C